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Compound of Interest

Compound Name: 3-Methyl-5-vinylpyridine

Cat. No.: B1300887 Get Quote

3-Methyl-5-vinylpyridine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, experimentally validated data on 3-Methyl-5-vinylpyridine
(CAS: 51961-51-4) is limited. This guide consolidates available information, including predicted

properties from chemical suppliers and extrapolated methodologies from structurally similar

compounds. All experimental protocols should be considered as starting points and require

optimization.

Core Chemical Properties and Structure
3-Methyl-5-vinylpyridine, also known as 3-ethenyl-5-methylpyridine, is a substituted pyridine

with the molecular formula C₈H₉N.[1][2] Its chemical structure consists of a pyridine ring

substituted with a methyl group at the 3-position and a vinyl group at the 5-position.

Structure:

Caption: Chemical structure of 3-Methyl-5-vinylpyridine.

Quantitative Data
The following table summarizes the available quantitative data for 3-Methyl-5-vinylpyridine. It

is important to note that most of these values are predicted and have not been experimentally

verified in published literature.
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Property Value Source

Molecular Formula C₈H₉N [1][2]

Molecular Weight 119.16 g/mol [1][2]

CAS Number 51961-51-4 [3]

Predicted Boiling Point 188.4 ± 9.0 °C

Predicted Density 0.954 ± 0.06 g/cm³

Predicted pKa 5.15 ± 0.20

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of 3-Methyl-5-
vinylpyridine are not readily available. The following methodologies are proposed based on

general organic chemistry principles and established procedures for analogous substituted

pyridines.

Proposed Synthesis Workflow
A potential synthetic route to 3-Methyl-5-vinylpyridine could involve a multi-step process

starting from simpler precursors, followed by the introduction of the vinyl group. A possible,

though not experimentally confirmed, pathway is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-vinylpyridine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5769953.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-vinylpyridine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5769953.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5769953.htm
https://www.benchchem.com/product/b1300887?utm_src=pdf-body
https://www.benchchem.com/product/b1300887?utm_src=pdf-body
https://www.benchchem.com/product/b1300887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials Step 1: Oxidation Step 2: Wittig Reaction

3,5-Lutidine 5-Methylpyridine-3-carbaldehydeOxidation of methyl group

Oxidizing Agent (e.g., SeO₂)

3-Methyl-5-vinylpyridineOlefin synthesis

Methyltriphenylphosphonium bromide, Strong Base (e.g., n-BuLi)

Synthesized 3-Methyl-5-vinylpyridine

Gas Chromatography-Mass Spectrometry (GC-MS) High-Performance Liquid Chromatography (HPLC) Nuclear Magnetic Resonance (NMR) Spectroscopy Fourier-Transform Infrared (FTIR) Spectroscopy

Purity Assessment Structural Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1300887#3-methyl-5-vinylpyridine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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